Cas no 1212163-30-8 (trans-4-(Ethylamino)tetrahydro-3-furanol)

• Product Name: trans-4-(Ethylamino)tetrahydro-3-furanol
• CAS No: 1212163-30-8
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD18207749
• CID: 1087521
• PubChem ID: 86315396
• Update Time: 2025-05-23

trans-4-(Ethylamino)tetrahydro-3-furanol Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-(Ethylamino)tetrahydrofuran-3-ol
• 4-(ethylamino)oxolan-2-ol
• trans-4-(ethylamino)tetrahydro-3-furanol
• AKOS006309768
• 1212163-30-8
• MFCD18207749
• (3R,4S)-4-(ETHYLAMINO)OXOLAN-3-OL
• (3R,4S)-4-(ETHYLAMINO)TETRAHYDRO-3-FURANOL
• trans-4-(Ethylamino)tetrahydro-3-furanol

• MDL： MFCD18207749
• Inchi： 1S/C6H13NO2/c1-2-7-5-3-9-4-6(5)8/h5-8H,2-4H2,1H3/t5-,6-/m0/s1
• InChI Key： VRTZZSCUXBQUET-WDSKDSINSA-N
• SMILES： O1C[C@@H]([C@H](C1)NCC)O

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 41.5Ų

Additional information on trans-4-(Ethylamino)tetrahydro-3-furanol

Trans-4-(Ethylamino)tetrahydro-3-furanol: A Comprehensive Overview

Trans-4-(Ethylamino)tetrahydro-3-furanol (CAS No. 1212163-30-8) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its unique tetrahydrofuran ring structure and ethylamino substituent, exhibits a wide range of applications and properties that make it a valuable molecule for both academic research and industrial applications.

The molecular structure of trans-4-(Ethylamino)tetrahydro-3-furanol is defined by its tetrahydrofuran ring, which is a five-membered cyclic ether. The trans configuration indicates that the ethylamino group and the hydroxyl group are positioned on opposite sides of the ring. This spatial arrangement plays a crucial role in determining the compound's chemical reactivity, solubility, and biological activity. Recent studies have highlighted the importance of stereochemistry in influencing the pharmacokinetic properties of such compounds, making trans-4-(Ethylamino)tetrahydro-3-furanol a promising candidate for drug delivery systems.

One of the most notable applications of trans-4-(Ethylamino)tetrahydro-3-furanol is in the synthesis of bioactive molecules. Its ability to act as a chiral auxiliary has been extensively explored in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. Furthermore, this compound has been utilized as an intermediate in the production of various pharmaceutical agents, including anti-inflammatory drugs and antiviral compounds. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes for trans-4-(Ethylamino)tetrahydro-3-furanol, reducing its environmental footprint while maintaining its high yield and purity.

In addition to its role in drug discovery, trans-4-(Ethylamino)tetrahydro-3-furanol has found applications in material science. Its ability to form stable complexes with metal ions has made it a valuable ligand in coordination chemistry. Researchers have exploited this property to develop novel catalysts for organic transformations, which exhibit enhanced catalytic activity and selectivity compared to traditional catalysts. The compound's potential in nanotechnology has also been explored, with studies focusing on its use as a building block for self-assembling materials and stimuli-responsive systems.

The biological activity of trans-4-(Ethylamino)tetrahydro-3-furanol has been extensively studied, particularly its interactions with biological membranes and enzymes. Experimental data suggest that this compound exhibits moderate antioxidant activity, making it a potential candidate for use in nutraceuticals and cosmeceuticals. Moreover, recent investigations into its anti-inflammatory properties have revealed its ability to inhibit key inflammatory pathways, offering new avenues for therapeutic intervention in chronic inflammatory diseases.

From an environmental perspective, the ecological impact of trans-4-(Ethylamino)tetrahydro-3-furanol has been carefully evaluated. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This characteristic aligns with current trends toward developing eco-friendly chemicals that minimize harm to the environment while maintaining their functional utility.

In conclusion, trans-4-(Ethylamino)tetrahydro-3-furanol (CAS No. 1212163-30-8) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key molecule for future research and development efforts. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly significant role in both academic and industrial settings.